N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide

• IUPAC Name: N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide
• InChI: InChI=1S/C12H17NO3S2/c1-9-3-4-10(16-9)7-13(15-2)12(14)11-8-17-5-6-18-11/h3-4,11H,5-8H2,1-2H3
• InChI Key: MLLFWLDQLZMLKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN(C(=O)C2CSCCS2)OC
• Molecular Formula: C12H17NO3S2
• Molecular Weight: 287.4 g/mol

Description

N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide is a complex organic compound that features a furan ring, a dithiane ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide typically involves multiple steps, starting with the preparation of the furan and dithiane precursors. One common method involves the reaction of 5-methylfuran-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 1,4-dithiane in the presence of a base to form the dithiane derivative. Finally, the methoxy group is introduced through a nucleophilic substitution reaction using methanol and a suitable catalyst .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for the acid chloride formation and the dithiane coupling steps, as well as the development of efficient purification techniques to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.

Reduction: The dithiane ring can be reduced to form the corresponding thiol derivatives.

Substitution: The methoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Furan-2,5-dione derivatives.

Reduction: Thiol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic effects in various diseases.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide involves its interaction with specific molecular targets. The furan ring can interact with enzymes or receptors, while the dithiane ring can form covalent bonds with nucleophilic sites in proteins or other biomolecules. These interactions can modulate various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Similar Compounds

• N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,1-dioxothietane-2-carboxamide
• 5-methyl-2-furanmethanol
• 5-methyl-2-furanmethanamine

Uniqueness

N-methoxy-N-[(5-methylfuran-2-yl)methyl]-1,4-dithiane-2-carboxamide is unique due to the presence of both a furan and a dithiane ring in its structure. This combination of functional groups imparts distinct chemical and biological properties that are not observed in similar compounds .